Surface plasmon enhanced photoluminescence from porous silicon nanowires decorated with gold nanoparticles†

RSC Advances Pub Date: 2016-06-06 DOI: 10.1039/C6RA06019F

Abstract

We demonstrate ∼8-fold photoluminescence enhancement in porous Si nanowires via coupling of the surface plasmon of Au nanoparticles. We find that the formation of an insulating SiOx layer during the Au nanoparticle growth is essential to the photoluminescence enhancement. A schematic energy-level diagram is proposed to interpret the experimental results.

Graphical abstract: Surface plasmon enhanced photoluminescence from porous silicon nanowires decorated with gold nanoparticles
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